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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768 Get Quote

For researchers, scientists, and professionals in drug development, 3-Bromo-N,N-
dimethylaniline (CAS No. 16518-62-0) is a key building block in organic synthesis. Its utility in

forming carbon-carbon and carbon-nitrogen bonds makes it a valuable precursor for novel

pharmaceutical compounds and complex molecules. This technical guide provides an in-depth

overview of its commercial availability, key chemical data, and detailed experimental protocols

for its application.

Commercial Availability
A variety of chemical suppliers offer 3-Bromo-N,N-dimethylaniline, with purities and quantities

suitable for laboratory research and development. The following table summarizes the offerings

from several prominent suppliers.
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Supplier Purity
Available
Quantities

Form CAS Number

Sigma-Aldrich

(MilliporeSigma)
97% 5 g, 25 g Liquid[1] 16518-62-0

Thermo Scientific

Chemicals

97%[2], ≥96.0%

(GC)[3]
5 g, 25 g[2][3] Liquid[3] 16518-62-0[3]

Tokyo Chemical

Industry (TCI)
>98.0% (GC)[4] 5 g, 25 g[4] Liquid[4] 16518-62-0[4]

Generic/Industria

l Suppliers

Commercial

Grade
Bulk quantities Powder 16518-62-0

Physicochemical Data
Property Value Source

Molecular Formula C₈H₁₀BrN

Molecular Weight 200.08 g/mol

Density 1.402 g/mL at 25 °C

Refractive Index n20/D 1.6015

Solubility

Miscible with chloroform,

dichloromethane, and

methanol.[2]

[2]

Experimental Protocols
3-Bromo-N,N-dimethylaniline is a versatile substrate for various cross-coupling reactions,

most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These methods

are fundamental in medicinal chemistry for the synthesis of biaryl compounds and complex

amines, respectively.

Suzuki-Miyaura Cross-Coupling Reaction Protocol
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This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-

coupling of 3-Bromo-N,N-dimethylaniline with an arylboronic acid.

Materials and Reagents:

3-Bromo-N,N-dimethylaniline

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., potassium carbonate, K₂CO₃)

Solvent (e.g., a mixture of dioxane and water)

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate

Saturated aqueous sodium chloride solution (brine)

Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add 3-Bromo-N,N-dimethylaniline
(1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2 equivalents).

Add the palladium catalyst (0.05 equivalents) to the flask.

Add the solvent mixture (e.g., 10:1 dioxane/water) to the flask.

Attach the condenser and heat the reaction mixture to 90 °C with vigorous stirring.
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Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

biaryl product.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the application of 3-Bromo-N,N-dimethylaniline.
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Reactants Reaction Conditions

Workup & Purification

3-Bromo-N,N-dimethylaniline

Suzuki-Miyaura
Cross-Coupling

Arylboronic Acid Palladium Catalyst
(e.g., Pd(PPh₃)₄)
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Suzuki-Miyaura Cross-Coupling Workflow.
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3-Bromo-N,N-dimethylaniline

Amine (R₂NH)

Solvent (e.g., Toluene)

Heat

Palladium Precatalyst

Ligand (e.g., XPhos)

Base (e.g., NaOtBu)

N-Aryl Amine Product Salt Byproduct
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Buchwald-Hartwig Amination Components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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